(Z)-2-(4-methylpiperazin-1-yl)-5-(3-nitrobenzylidene)thiazol-4(5H)-one

• IUPAC Name: (5Z)-2-(4-methylpiperazin-1-yl)-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C15H16N4O3S/c1-17-5-7-18(8-6-17)15-16-14(20)13(23-15)10-11-3-2-4-12(9-11)19(21)22/h2-4,9-10H,5-8H2,1H3/b13-10-
• InChI Key: PSTIPCBQLANMSB-RAXLEYEMSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC(=O)C(=CC3=CC(=CC=C3)[N+](=O)[O-])S2
• Isomeric SMILES: CN1CCN(CC1)C2=NC(=O)/C(=C/C3=CC(=CC=C3)[N+](=O)[O-])/S2
• Molecular Formula: C15H16N4O3S
• Molecular Weight: 332.4 g/mol

Description

(Z)-2-(4-methylpiperazin-1-yl)-5-(3-nitrobenzylidene)thiazol-4(5H)-one, also known as MNTX, is a small molecule compound that has gained attention in recent years due to its potential therapeutic applications. MNTX is a thiazolone derivative and has been synthesized through various methods.

Scientific Research Applications

Anti-anoxic and Anti-lipid Peroxidation Activities

A study by Ohkubo et al. (1995) synthesized novel 4-arylazole derivatives, including a compound with structural similarities to the requested molecule, showing significant anti-anoxic (AA) activity. This compound also exhibited anti-lipid peroxidation (ALP) effects and inhibited arachidonate-induced cerebral edema in rats, suggesting potential for cerebral protective applications Ohkubo et al., 1995.

Antioxidant and Enzyme Inhibition

Özil et al. (2018) reported the synthesis of benzimidazoles containing piperazine or morpholine skeletons, including compounds related to the requested molecule, showing in vitro antioxidant activities and glucosidase inhibitory potentials. These compounds were effective in various antioxidant assays, indicating potential for oxidative stress-related therapeutic applications Özil et al., 2018.

Antitubercular and Antimicrobial Properties

Samadhiya et al. (2014) developed a series of N-[2-{2-(substitutedphenyl)-4-oxo-5-(substitutedbenzylidene)-1,3-thiazolidine}-iminoethyl]-2-amino-5-nitrothiazole compounds. These compounds exhibited antibacterial, antifungal, and antitubercular activities, highlighting the potential for infectious disease treatment Samadhiya et al., 2014.

Hypoglycemic and Hypolipidemic Effects

Mehendale-Munj et al. (2011) synthesized novel thiazolidinedione analogs with significant reductions in blood glucose, cholesterol, and triglyceride levels in high-fat diet-fed rats, indicating potential applications in managing type-2 diabetes and related metabolic disorders Mehendale-Munj et al., 2011.

Anticonvulsant Activity

Mishchenko et al. (2022) explored the anticonvulsant properties of 5-[(Z)-(4-nitrobenzylidene)]-2-(thiazol-2-ylimino)-4-thiazolidinone, demonstrating significant activity against models of epilepsy. This study suggests the compound's potential as an anticonvulsant agent Mishchenko et al., 2022.